Cas no 260-36-6 (Benzo[g]quinoline)

Benzo[g]quinoline structure
Benzo[g]quinoline structure
Product Name:Benzo[g]quinoline
CAS No:260-36-6
MF:C13H9N
MW:179.217262983322
MDL:MFCD00220360
CID:257990
PubChem ID:520238
Update Time:2025-04-19

Benzo[g]quinoline Chemical and Physical Properties

Names and Identifiers

    • Benzo[g]quinoline
    • 1-Azaanthracene
    • 6,7-Benzoquinoline
    • Naphthazine
    • Naphtho-2',3':2,3-pyridine
    • MFCD00220360
    • SCHEMBL50867
    • NS00014395
    • Q63399231
    • SY264644
    • DTXSID60891496
    • 260-36-6
    • EU-0000059
    • RFQDDXWZZVRLKO-UHFFFAOYSA-N
    • AKOS006371430
    • MDL: MFCD00220360
    • Inchi: 1S/C13H9N/c1-2-5-11-9-13-12(6-3-7-14-13)8-10(11)4-1/h1-9H
    • InChI Key: RFQDDXWZZVRLKO-UHFFFAOYSA-N
    • SMILES: N1C=CC=C2C=C3C=CC=CC3=CC=12

Computed Properties

  • Exact Mass: 179.07357
  • Monoisotopic Mass: 179.073499
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 12.9

Experimental Properties

  • Density: 1.1255 (rough estimate)
  • Melting Point: 114°C
  • Boiling Point: 301.75°C (rough estimate)
  • Refractive Index: 1.7270 (estimate)
  • PSA: 12.89

Benzo[g]quinoline Pricemore >>

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